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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
GHH20 is a synthetic peptide with the sequence GHHPHGHHPHGHHPHGHHPH, derived from

the histidine-rich glycoprotein (HRG). Current research has primarily focused on its potent

antimicrobial and antifungal activities, which are notably enhanced under acidic conditions.

While GHH20 has been utilized in in vitro imaging studies to visualize its binding to microbes,

there are currently no established or published protocols for its application in in vivo imaging.

This document provides a comprehensive overview of the existing data on GHH20 and

presents a prospective application for its use in the in vivo imaging of bacterial and fungal

infections. The protocols provided herein are hypothetical, based on the known biological

properties of GHH20 and standard in vivo imaging methodologies.

Introduction to GHH20
GHH20 is a 20-amino acid peptide that mimics a functional region of the human histidine-rich

glycoprotein. Its high histidine content is crucial for its biological activity, including its ability to

bind to heparin and its pH-dependent antimicrobial effects. At acidic pH, the histidine residues

become protonated, leading to a net positive charge that facilitates interaction with negatively

charged microbial cell membranes.

Key Properties of GHH20:
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Antimicrobial and Antifungal: Demonstrates activity against a range of bacteria and fungi,

particularly at acidic pH (e.g., pH 5.5).

pH-Dependent Activity: More active in acidic environments, which are often characteristic of

infection and tumor microenvironments.

Heparin-Binding: Binds to heparin, which can influence its localization and activity.

Labeling Potential: Can be fluorescently labeled (e.g., with TAMRA) for imaging applications

without losing its binding properties.

Quantitative Data Summary
The following tables summarize the quantitative data available from in vitro studies of GHH20.

Table 1: Antimicrobial and Antifungal Activity of GHH20

Microorganism Assay Type Condition
Effective
Concentration

Reference

Candida

parapsilosis
Viable Count pH 5.5 0.03 - 6 µM [1]

Candida albicans Viable Count pH 5.5 0.03 - 6 µM [1]

Escherichia coli
Antibacterial

Assay
pH 5.5 High sensitivity

Enterococcus

faecalis

Antibacterial

Assay

with Zn2+ or pH

5.5
Active

Table 2: Binding and Permeabilization Data of GHH20
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Target Assay Type Condition Observation Reference

Candida

parapsilosis

Fluorescence

Microscopy

(TAMRA-

GHH20)

pH 5.5

Significant

binding to fungal

surface

[1]

Ergosterol-

containing

Liposomes

Permeabilization

Assay
pH 6.0

Preferential

permeabilization
[1]

Heparin
Inhibition of

Fungal Binding
pH 5.5

Binding to fungi

is blocked by

heparin

[1]

Prospective Application: In Vivo Imaging of
Localized Infections
Based on its demonstrated affinity for bacteria and fungi, particularly in acidic environments

characteristic of infection sites, fluorescently labeled GHH20 presents a promising tool for the

non-invasive in vivo imaging of localized infections.

Signaling and Targeting Mechanism
The proposed targeting mechanism relies on the electrostatic interaction between the positively

charged GHH20 (at the acidic pH of the infection site) and the negatively charged components

of microbial cell walls, such as lipopolysaccharides (LPS) in Gram-negative bacteria and

teichoic acids in Gram-positive bacteria.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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